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Compound of Interest

Compound Name: 2-(3-Methylbutyl)pyrazine

CAS No.: 40790-22-5

Cat. No.: B2941536

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(3-Methylbutyl)pyrazine, also known as 2-isopentylpyrazine, is a heterocyclic aromatic

organic compound that belongs to the pyrazine family. These compounds are notable for their

significant sensory impact, often contributing to the aroma and flavor profiles of many foods

and beverages. This guide provides a comprehensive overview of the molecular

characteristics, synthesis, and applications of 2-(3-Methylbutyl)pyrazine, with a focus on its

relevance in research and development.

Molecular Profile
The fundamental characteristics of 2-(3-Methylbutyl)pyrazine are its molecular formula and

weight, which are crucial for any quantitative analysis, reaction stoichiometry, and analytical

characterization.

Molecular Formula: C₉H₁₄N₂
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Molecular Weight: 150.22 g/mol

The structure consists of a pyrazine ring substituted at the 2-position with a 3-methylbutyl

(isopentyl) group. This alkyl side chain is a key determinant of its physicochemical properties

and sensory characteristics.

Physicochemical Properties
A summary of the key physicochemical properties of closely related pyrazine compounds is

presented below. These values provide an estimate of the expected properties for 2-(3-
Methylbutyl)pyrazine.

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Synthesis of Substituted Pyrazines
The synthesis of substituted pyrazines like 2-(3-Methylbutyl)pyrazine can be achieved

through various organic synthesis routes. A common and established method is the Gutknecht

pyrazine synthesis, which involves the condensation of α-amino ketones. However, other

methods have been developed to achieve specific substitution patterns.

One general approach involves the reaction of a 1,2-diamine with a 1,2-dicarbonyl compound.

For the synthesis of 2-(3-Methylbutyl)pyrazine, a suitable precursor would be 1,2-

diaminoethane and an appropriate dicarbonyl compound containing the 3-methylbutyl moiety.

Another synthetic strategy involves the modification of a pre-existing pyrazine ring. This can be

achieved through cross-coupling reactions or other functional group interconversions. For
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instance, a halogenated pyrazine could be coupled with a Grignard reagent derived from a 3-

methylbutyl halide.

A generalized workflow for the synthesis of substituted pyrazines is depicted below:

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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